Cas no 1936382-99-8 (2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine)

• Product Name: 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine
• CAS No: 1936382-99-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5711695
• PubChem ID: 127007665
• Update Time: 2025-06-18

2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine
• 1936382-99-8
• EN300-1293547
• Cyclohexaneethanamine, β-methoxy-1-methyl-

• Inchi： 1S/C10H21NO/c1-10(9(8-11)12-2)6-4-3-5-7-10/h9H,3-8,11H2,1-2H3
• InChI Key： IUHRIFNSYHNBOV-UHFFFAOYSA-N
• SMILES： O(C)C(CN)C1(C)CCCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.915±0.06 g/cm3(Predicted)
• Boiling Point: 237.9±13.0 °C(Predicted)
• pka: 8.68±0.10(Predicted)

Additional information on 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine

Professional Introduction to 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine (CAS No. 1936382-99-8)

2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine, identified by the CAS number 1936382-99-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic chemistry. The presence of both a methoxy group and a 1-methylcyclohexyl moiety imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

The structural framework of 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine consists of an ethane backbone substituted with a methoxy group at the second carbon and a 1-methylcyclohexyl group at the same position. This configuration results in a molecule with both lipophilic and hydrophilic characteristics, which can be advantageous in designing bioactive compounds that require balanced solubility profiles. The cyclohexyl ring, particularly the methyl-substituted variant, contributes to steric hindrance and can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for pharmaceutical applications. The 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine structure aligns well with this trend, as it combines elements that are known to enhance binding affinity and metabolic stability. Researchers have been exploring derivatives of this compound to identify potential leads for therapeutic intervention in various diseases. The methoxy group, for instance, is frequently found in biologically active molecules due to its ability to modulate electronic properties and participate in hydrogen bonding interactions.

The synthesis of 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine presents an intriguing challenge for synthetic chemists. The introduction of both functional groups on the same carbon requires precise control over reaction conditions to avoid unwanted side products. Advances in catalytic methods and asymmetric synthesis have enabled more efficient routes to this compound, opening doors for large-scale production and further derivatization. These synthetic strategies are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The pharmacological potential of 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine has been investigated in several contexts. Its structural similarity to known bioactive molecules suggests that it may interact with specific enzymes or receptors involved in disease pathways. Preliminary studies have hinted at its potential role in modulating neurotransmitter activity, making it a candidate for applications in central nervous system disorders. Additionally, the compound's ability to cross the blood-brain barrier could be leveraged in designing treatments for neurological conditions where this property is essential.

In the realm of drug discovery, the use of computational modeling has become increasingly important for predicting the behavior of novel compounds. Molecular docking studies have been employed to evaluate how 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine might interact with target proteins. These simulations have provided insights into its binding affinity and potential side effects, guiding researchers toward optimizing its pharmacological profile. Such computational approaches are integral to modern drug development pipelines, reducing the time and cost associated with experimental screening.

The environmental impact of synthesizing and using 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine is also a consideration in its overall viability as a pharmaceutical intermediate. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing reliance on hazardous reagents. These efforts align with broader industry trends toward environmentally responsible chemical manufacturing, ensuring that the production of such compounds remains sustainable over the long term.

The future prospects for 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine are promising, given its unique structural attributes and potential therapeutic applications. Ongoing research aims to uncover new derivatives with enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area, bringing innovative treatments to patients in need. As our understanding of molecular interactions deepens, compounds like this will continue to play a crucial role in advancing medical science.